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Compound of Interest

Compound Name: Azidoacetic Acid

Cat. No.: B096781

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azidoacetic acid and its derivatives are versatile reagents in chemical synthesis, particularly in
the burgeoning field of bioconjugation and drug development through "click chemistry." The
presence of the energetic azide functional group, however, necessitates a thorough
understanding and strict adherence to safety protocols to mitigate the inherent risks of handling
this potentially explosive compound. This guide provides an in-depth overview of the safety,
storage, and handling precautions for azidoacetic acid, intended to equip researchers and
professionals with the knowledge to work with this valuable compound safely.

Hazard Identification and Classification

Azidoacetic acid is a hazardous substance that presents several risks, including skin and eye
irritation, and potential respiratory irritation.[1][2][3][4] The primary concern with azidoacetic
acid, as with many low molecular weight organic azides, is its potential for explosive
decomposition when subjected to heat, shock, or friction.[5][6][7]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
s H315: Causes skin irritation[1]
Skin Irritation 2
[4]
L H319: Causes serious eye
Eye Irritation 2

irritation[1][4]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of azidoacetic acid is provided below.

Property Value Reference(s)
Molecular Formula C2H3N30:2 [5]
Molecular Weight 101.06 g/mol [5]
Appearance Colorless to yellowish liquid or 5]
crystals
Melting Point 13-15°C [2]
Boiling Point 98-100 °C at 0.1 mmHg [2]
Density ~1.35 g/mL [8]

Stability and Reactivity

The stability of organic azides is a critical safety consideration. Azidoacetic acid, with a low

carbon-to-nitrogen ratio, is considered an energetic material.

Key Stability Considerations:

o Thermal Stability: Azidoacetic acid is sensitive to heat and may decompose explosively. It

has been reported to explode at 90°C.[5][6]
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» Shock and Friction Sensitivity: Like other small organic azides, it should be considered
sensitive to shock and friction.[5][6] Grinding or subjecting the material to impact should be
strictly avoided.

e Incompatibilities:

o Metals: Contact with heavy metals (e.g., copper, lead, silver, mercury) and their salts can
form highly sensitive and explosive metal azides.[7]

o Strong Acids: Reaction with strong acids can produce hydrazoic acid, which is highly toxic
and explosive.[7]

o Strong Oxidizing Agents: Can lead to violent reactions.

o Halogenated Solvents: Use of solvents like dichloromethane or chloroform should be
avoided as they can form explosive di- and tri-azidomethane.[7][9]

o Iron and Iron Salts: Contact with iron or its salts can lead to rapid exothermic
decomposition at room temperature (25°C).[5][6]

Decomposition: The thermal decomposition of azidoacetic acid has been studied and is
believed to proceed through a concerted mechanism involving the simultaneous elimination of
nitrogen gas (Nz2) and carbon dioxide (COz) to form methanimine (CHzNH).[5][8] At higher
temperatures, methanimine can further decompose to hydrogen cyanide (HCN) and hydrogen
gas (H2).[5]

Figure 1: Thermal Decomposition Pathway of Azidoacetic Acid.

Quantitative Hazard Data (Representative)

Specific quantitative data for the explosive properties of azidoacetic acid are not readily
available in the literature. Therefore, data for structurally similar small organic azides are
presented below to provide a conservative estimate of the potential hazards. This data should
be used for guidance only.

Thermal Stability (DSC/TGA Data for Representative Small Organic Azides):
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Onset of Peak

Compound Decompositio
n (Tonset) (°C)

Enthalpy of

Decompositio Decompositio Reference(s)
n Temp. (°C) n (AHd) (J/g)

Ethyl
) ~150-160 - ~-1080 [10]
Azidoacetate
Glycidyl Azide
~227 - ~ +957 [11]
Polymer (GAP)

Shock and Friction Sensitivity (Data for Representative Energetic Materials):

Compound/Material

Impact Sensitivity

Friction Sensitivity

o (BAM Fallhammer, (BAM Friction Reference(s)
ass

H50) Tester)
Primary Explosives ) )

High (< 4 J) High (< 10 N) [12]

(e.g., Lead Azide)

Secondary Explosives
(e.g., RDX)

Moderate (7-8 J)

Moderate (80-120 N) [13]

Small Organic Azides

Assumed to be in the
high to moderate

range

Assumed to be in the
high to moderate General Precaution

range

Note: H50 is the height from which a drop weight has a 50% probability of causing an

explosion.

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is paramount when working with azidoacetic acid.

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.researchgate.net/publication/229358167_The_thermal_stability_of_ethyl_diazoacetate
https://ehso.d.umn.edu/hazardous-waste/special-waste/shock-sensitive
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://www.scribd.com/document/948101997/1-Effect-of-Ingredients-Ratio-on-the-Friction-Sensitivity-And
https://www.benchchem.com/product/b096781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

G

4 Preparation & Planning h

(Fume Hood with Blast Shield)

Conduct Hazard Assessment
(Review SDS & Literature)

Prepare Standard Operating
Procedure (SOP)

Designate Work Area

Assemble PPE
(Gloves, Goggles, Lab Coat)

s

Handling ;( Reaction

[Work on Smallest Possible Scale)

G

\
Use Non-metallic Spatulas
& Glassware

\

Maintain Low Temperature
(Use Ice Bath)

\

Avoid Shock, Friction,
& Heat Sources

\
Gnsure Adequate VentilatiorD

J

s

Post-Reactio‘ ;1 & Disposal )

Quench Unreacted Azide
in Reaction Mixture

Segregate Azide Waste

in Labeled, Non-metallic Containers

Decontaminate Glassware
& Work Surfaces

Dispose of Waste via
Institutional Protocol

Click to download full resolution via product page

Figure 2: Safe Handling Workflow for Azidoacetic Acid.
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles, especially when working with larger quantities or when there is a
significant risk of splashing or explosion.[2][12]

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber with a minimum thickness of
0.11 mm) should be worn.[12] Gloves should be inspected before use and changed
frequently.

» Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

Engineering Controls

e Fume Hood: All work with azidoacetic acid must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[2]

« Blast Shield: A blast shield should be used as a physical barrier between the researcher and
the experimental setup.[2]

e Ventilation: Ensure adequate ventilation to prevent the accumulation of vapors.

General Laboratory Practices

e Work Scale: Always work on the smallest scale possible.

o Avoid Contamination: Do not use metal spatulas or stir bars, as this can lead to the formation
of explosive metal azides.[2][7] Use plastic or glass utensils.

o Temperature Control: Perform reactions at the lowest feasible temperature, using an ice bath
for cooling when necessary.

e Avoid Ground Glass Joints: Azides can become trapped in ground glass joints and detonate
upon friction. If used, ensure they are properly lubricated and handled with care.[2]

» No Distillation: Do not concentrate solutions of azidoacetic acid by rotary evaporation or
distillation to dryness, as this can lead to an explosion.[14]
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Experimental Protocol: Quenching and Work-up of a
Reaction Mixture

After a reaction is complete, it is crucial to safely quench any unreacted azidoacetic acid.

Materials:

Reaction mixture containing azidoacetic acid
Sodium nitrite (NaNO2) solution (20% in water)
Sulfuric acid (H2S04) solution (2 M)
Starch-iodide paper

Ice bath

Three-necked flask with a stirrer, dropping funnel, and a gas outlet vented to the fume hood
exhaust.

Procedure:

Cool the reaction mixture in an ice bath.

If the reaction was performed in an organic solvent, consider a preliminary quench by slowly
adding a reducing agent like triphenylphosphine (PPhs) at low temperature until the azide is
no longer detectable by TLC or IR spectroscopy.

For aqueous work-up, transfer the cooled reaction mixture to the three-necked flask.

Slowly add the 20% sodium nitrite solution with vigorous stirring. Use approximately 1.5 g of
sodium nitrite for every gram of suspected residual sodium azide (a common precursor) or a
significant excess if the amount is unknown.[15][16]

After the addition of sodium nitrite, slowly add the 2 M sulfuric acid dropwise via the dropping
funnel. This will generate nitrous acid in situ, which destroys the azide.[15][16]
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o Continue adding acid until the gas evolution (N2 and NO) ceases and the solution is acidic to
pH paper.

o Test for the presence of excess nitrous acid by spotting the solution on starch-iodide paper. A
blue-black color indicates that the quenching is complete.[15]

e The quenched aqueous layer can then be separated and disposed of according to
institutional guidelines.

Storage Requirements

Proper storage of azidoacetic acid is critical to maintaining its stability and preventing
accidents.

Storage Parameter Recommendation Reference(s)

Store in a refrigerator at 2-8°C.
Some sources recommend

Temperature [5][10]
storage at -20°C for long-term

stability.

Tightly sealed, non-metallic
(e.g., plastic or glass)
Container containers. Amber containers [7]
are preferred to protect from
light.

Store in a well-ventilated, cool,
Storage Location and dry area away from [5]

incompatible materials.

Store separately from acids,
Segregation metals, oxidizing agents, and [7]

halogenated compounds.

Spill and Emergency Procedures

In Case of a Spill:
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e Evacuate the immediate area and alert nearby personnel.

« If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

o For small spills, if you are trained and have the appropriate PPE, cover the spill with an inert
absorbent material (e.g., vermiculite or sand).

e Using non-sparking and non-metallic tools, carefully collect the absorbed material into a
labeled, non-metallic container for hazardous waste disposal.[12]

o Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and
water.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Disposal
All waste containing azidoacetic acid must be treated as hazardous waste.
e Quenching: Whenever possible, unreacted azidoacetic acid in reaction mixtures or

solutions should be quenched using the protocol described in Section 6.4 before disposal.[7]
[15][16]

o Waste Collection: Collect all azidoacetic acid waste (including contaminated solids and
solutions) in clearly labeled, non-metallic, sealed containers.
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e Incompatible Waste Streams: Do not mix azide waste with acidic waste streams to prevent
the formation of hydrazoic acid.[7]

« Institutional Procedures: Follow your institution's specific guidelines for the disposal of
energetic and reactive chemical waste.

Conclusion

Azidoacetic acid is a powerful tool for chemical synthesis, but its energetic nature demands
respect and careful handling. By understanding its hazards, implementing robust engineering
controls, consistently using appropriate personal protective equipment, and adhering to the
detailed handling, storage, and disposal procedures outlined in this guide, researchers can
safely harness the synthetic utility of this important compound. Always prioritize safety through
careful planning and execution of all experimental work involving azidoacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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